Cas no 1448866-06-5 (2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol)

• Product Name: 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol
• CAS No: 1448866-06-5
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 5404221
• Update Time: 2025-07-25

2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol

• Inchi： 1S/C11H8F3NO2/c12-11(13,14)8-3-1-2-7(4-8)10-15-9(5-16)6-17-10/h1-4,6,16H,5H2
• InChI Key： UDELDJIQMWDZKY-UHFFFAOYSA-N
• SMILES： O1C=C(CO)N=C1C1=CC=CC(C(F)(F)F)=C1

Experimental Properties

• Density: 1.365±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 60-63 °C
• Boiling Point: 346.5±52.0 °C(Predicted)
• pka: 12.96±0.10(Predicted)

Additional information on 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol

Introduction to 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol (CAS No. 1448866-06-5)

2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol, identified by its Chemical Abstracts Service (CAS) number 1448866-06-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole methanol class, characterized by its oxazole ring system fused with a hydroxymethyl substituent. The presence of a trifluoromethyl group on the phenyl ring enhances its electronic properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol combines the heterocyclic stability of the oxazole ring with the lipophilic nature imparted by the phenyl and trifluoromethyl groups. Such structural features are often exploited in drug discovery to optimize pharmacokinetic profiles, including solubility, metabolic stability, and target binding affinity. The compound’s versatility as a building block has led to its exploration in various therapeutic contexts, particularly in the development of small-molecule inhibitors and modulators.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how modifications on the trifluoromethylphenyl moiety influence the biological activity of 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol derivatives. Studies indicate that the electron-withdrawing nature of the trifluoromethyl group can enhance interactions with biological targets, such as enzymes and receptors, by increasing electrophilicity or altering electronic distributions. This has opened new avenues for designing molecules with improved binding affinities and selectivity.

In particular, research has highlighted the potential of this compound as a precursor in synthesizing kinase inhibitors, which are critical in oncology and inflammatory disease treatment. The oxazole methanol core provides a rigid framework that can be fine-tuned to fit into active sites of kinases, while the trifluoromethylphenyl group contributes to sustained binding interactions. Preliminary studies have demonstrated that derivatives of 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol exhibit promising inhibitory effects on several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), without significant off-target effects.

The pharmaceutical industry has increasingly recognized the importance of fluorinated aromatic compounds in drug development due to their ability to modulate metabolic pathways and improve pharmacological properties. The incorporation of a trifluoromethyl group into molecules like 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol is well-documented to enhance binding affinity, reduce susceptibility to metabolic degradation, and prolong half-life—key factors for successful drug candidates. Consequently, this compound has become a focal point for medicinal chemists seeking to develop next-generation therapeutics.

From a synthetic chemistry perspective, 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol serves as an intriguing intermediate for constructing more complex scaffolds. Its oxazole ring can undergo further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions, allowing chemists to introduce diverse substituents while maintaining core structural integrity. This adaptability makes it particularly useful in library synthesis programs aimed at identifying bioactive compounds through high-throughput screening.

Emerging research also suggests potential applications of 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol in neurodegenerative disease models. Oxazole derivatives have shown promise as cholinesterase inhibitors, which are relevant in treating conditions like Alzheimer’s disease. The unique electronic properties conferred by the trifluoromethylphenyl group may enhance interactions with cholinergic receptors or enzymes, offering a structural basis for developing novel therapeutics with improved efficacy and reduced side effects.

The role of computational tools in optimizing derivatives of 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol cannot be overstated. Advanced algorithms predict how structural modifications will affect biological activity, enabling researchers to prioritize synthetic routes efficiently. For instance, molecular dynamics simulations have been employed to model interactions between this compound and protein targets at an atomic level, providing insights into binding mechanisms and guiding rational design strategies.

Furthermore, green chemistry principles have influenced modern approaches to synthesizing 2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol, emphasizing sustainable methodologies that minimize waste and hazardous reagents. Catalytic processes and solvent-free reactions have been explored to enhance atom economy and reduce environmental impact without compromising yield or purity—a critical balance in industrial-scale production.

The therapeutic potential of this compound extends beyond traditional small-molecule drugs; it has been explored as a component in prodrug formulations designed for targeted delivery systems. By leveraging its structural features—such as hydrogen bonding capabilities or hydrophobicity—the trifluoromethylphenyl oxazole methanol scaffold can be engineered into prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions or enzymatic action.

In conclusion,2-[3-(Trifluoromethyl)phenyl]-4-oxazolemethanol (CAS No. 1448866-06-5) represents a multifaceted compound with broad applications across pharmaceutical research and drug development. Its unique structural attributes—combining an oxazole core with a trifluoromethylphenyl substituent—make it an attractive candidate for designing innovative therapeutics targeting various diseases. As computational methods advance alongside synthetic techniques, this molecule continues to inspire new possibilities for addressing unmet medical needs through molecular innovation.